4-{[3-(4-Chlorophenyl)propyl]amino}benzoic acid

• CAS No.: 61440-62-8
• Molecular Formula: C16H16ClNO2
• Molecular Weight: 289.75 g/mol
• IUPAC Name: 4-[3-(4-chlorophenyl)propylamino]benzoic acid
• InChI: InChI=1S/C16H16ClNO2/c17-14-7-3-12(4-8-14)2-1-11-18-15-9-5-13(6-10-15)16(19)20/h3-10,18H,1-2,11H2,(H,19,20)
• InChI Key: ZNEFGWKIWCVYPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCCNC2=CC=C(C=C2)C(=O)O)Cl

Description

4-{[3-(4-Chlorophenyl)propyl]amino}benzoic acid is a useful research compound. Its molecular formula is C16H16ClNO2 and its molecular weight is 289.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 16.3 g. of ethyl 4-[3-(p-chlorophenyl)propylamino]benzoate, 16.3 g. of potassium hydroxide and 200 ml. of 95% ethanol is refluxed for 3 hours. The mixture is diluted with 100 ml. of water and brought to pH 6 with concentrated hydrochloric acid. Chilling and filtering gave 15 g. of white crystals. Recrystallization from ethanol gave 8.6 g. of white crystals, m.p. 191°-192° C.